Cas no 158442-42-3 (Phenol, 4-[[4-(1-methylethoxy)phenyl]sulfonyl]-, acetate)

• Product Name: Phenol, 4-[[4-(1-methylethoxy)phenyl]sulfonyl]-, acetate
• CAS No: 158442-42-3
• MF: C₁₇H₂₀O₆S
• MW: 352.402104377747
• CID: 1337053
• PubChem ID: 71353998
• Update Time: 2025-04-20

Phenol, 4-[[4-(1-methylethoxy)phenyl]sulfonyl]-, acetate Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[[4-(1-methylethoxy)phenyl]sulfonyl]-, acetate
• acetic acid,4-(4-propan-2-yloxyphenyl)sulfonylphenol
• 158442-42-3
• Acetic acid--4-{4-[(propan-2-yl)oxy]benzene-1-sulfonyl}phenol (1/1)
• DTXSID10778708

• Inchi： 1S/C15H16O4S.C2H4O2/c1-11(2)19-13-5-9-15(10-6-13)20(17,18)14-7-3-12(16)4-8-14;1-2(3)4/h3-11,16H,1-2H3;1H3,(H,3,4)
• InChI Key： VNKLSIYTUSDCJN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)O)(C1C=CC(=CC=1)OC(C)C)(=O)=O.OC(C)=O

Computed Properties

• Exact Mass: 352.0981
• Monoisotopic Mass: 352.09805953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 414
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų

Experimental Properties

• PSA: 100.9